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Compound of Interest

Compound Name: GSK180

Cat. No.: B607769

For immediate release — Researchers and laboratory personnel now have access to a
comprehensive guide on the proper disposal procedures for GSK180, a potent inhibitor of
kynurenine 3-monooxygenase. This guide provides essential safety and logistical information to
ensure the safe handling and disposal of this research chemical.

GSK180, with the formal name 5,6-dichloro-2-oxo-3(2H)-benzoxazolepropanoic acid, is a solid
substance used in laboratory research.[1] While a specific Safety Data Sheet (SDS) from one
supplier indicates that GSK180 is not classified as a hazardous substance or mixture, it is
crucial to note that the toxicological properties of this compound have not been fully
investigated. Therefore, adherence to precautionary disposal measures is essential to ensure
personnel safety and environmental protection.

GSK180 Chemical and Physical Properties

A clear understanding of the chemical and physical properties of GSK180 is fundamental to its
safe handling and disposal. The following table summarizes key data for this compound.
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Property Value

CAS Number 1799725-26-0

Molecular Formula C10H7CI2NOa4

Formula Weight 276.1 g/mol

Appearance A solid

Purity =95%

Solubility Soluble in DMSO (=10 mg/ml)
Storage -20°C

Step-by-Step Disposal Protocol

Given that GSK180 is a halogenated organic compound, specific disposal procedures must be
followed. Halogenated solvents and waste should be segregated from non-halogenated waste
streams to ensure proper treatment and disposal, which typically involves incineration at a
regulated hazardous waste facility.[2][3][4]

Experimental Protocol for the Disposal of GSK180:

e Segregation: At the point of generation, collect all waste containing GSK180, including pure
compound, contaminated labware (e.g., pipette tips, vials), and solutions, in a designated
and clearly labeled waste container. This container must be specifically marked for
"Halogenated Organic Waste."[2][4][5]

o Container Labeling: The waste container must be labeled with a "Hazardous Waste" tag.[2]
The label should clearly identify the contents, including the name "GSK180" and its
concentration. A running list of all constituents and their approximate percentages should be
maintained.[3]

o Container Integrity: Use a container that is in good condition, compatible with the chemical
waste, and has a secure, tightly sealing lid to prevent leaks or spills.[5] The container should
be kept closed except when adding waste.[2][5]
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o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be in a cool, dry, and well-ventilated location, away from
incompatible materials.[2][5]

e Aqueous Solutions: Do not dispose of aqueous solutions containing GSK180 down the drain.
All liquid waste containing this compound must be collected as halogenated organic waste.

o Spill Cleanup: In the event of a spill, contain the leak and absorb the material with an inert
absorbent. Place all contaminated materials, including personal protective equipment (PPE),
into a sealed bag and label it as hazardous waste for disposal.[2]

o Waste Pickup: Once the waste container is full or ready for disposal, arrange for its collection
by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor. Follow your institution's specific procedures for
requesting a waste pickup.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of GSK180.
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GSK180 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of GSK180: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607769#gsk180-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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